Cas no 76982-32-6 (1H-Pyrazole-4-carbonitrile, 5-amino-3-methyl-1-(2-pyridinyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 5-amino-3-methyl-1-(2-pyridinyl)-
• CAS No: 76982-32-6
• MF: C₁₀H₉N₅
• MW: 199.211960554123
• CID: 1786265
• PubChem ID: 11841784
• Update Time: 2025-04-21

1H-Pyrazole-4-carbonitrile, 5-amino-3-methyl-1-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 5-amino-3-methyl-1-(2-pyridinyl)-
• 5-amino-3-methyl-1-pyridin-2-ylpyrazole-4-carbonitrile
• DTXSID30474275
• 5-amino-3-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carbonitrile
• 5-Amino-3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carbonitrile
• 76982-32-6
• SCHEMBL2743094
• AKOS017530306
• AP-501/43286882

• Inchi： 1S/C10H9N5/c1-7-8(6-11)10(12)15(14-7)9-4-2-3-5-13-9/h2-5H,12H2,1H3
• InChI Key： XLOQMXJTYDJYSJ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CN=2)C(=C(C#N)C(C)=N1)N

Computed Properties

• Exact Mass: 199.08597
• Monoisotopic Mass: 199.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• PSA: 80.52